Cas no 837370-04-4 (3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-)
![3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- structure](https://www.kuujia.com/scimg/cas/837370-04-4x500.png)
837370-04-4 structure
Product name:3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
CAS No:837370-04-4
MF:C29H32FN3O5S
MW:553.644889831543
CID:1816865
3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
- 3-Pyridinecarboxamide, 5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
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- Inchi: 1S/C29H32FN3O5S/c1-18-6-11-24(26(14-18)37-13-12-34)27(35)32-20-7-9-21(10-8-20)33-28(36)25-15-19(30)17-31-29(25)38-22-4-3-5-23(16-22)39-2/h3-6,11,14-17,20-21,34H,7-10,12-13H2,1-2H3,(H,32,35)(H,33,36)/t20-,21+
- InChI Key: LEDHGBQNYPCUTC-OYRHEFFESA-N
- SMILES: C1(OC2=CC=CC(SC)=C2)=NC=C(F)C=C1C(N[C@@H]1CC[C@H](NC(=O)C2=CC=C(C)C=C2OCCO)CC1)=O
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 727.7±60.0 °C(Predicted)
- pka: 12.90±0.40(Predicted)
3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- Related Literature
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Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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Mingguang Ren,Qingyu Xu,Shoujuan Wang,Lu Liu,Fangong Kong Chem. Commun., 2020,56, 13351-13354
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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